N-(4-bromo-3-methylphenyl)-3-(4-ethyl-1-piperazinyl)propanamide

• Molecular Formula: C16H24BrN3O
• Molecular Weight: 354.28 g/mol
• IUPAC Name: N-(4-bromo-3-methylphenyl)-3-(4-ethylpiperazin-1-yl)propanamide
• InChI: InChI=1S/C16H24BrN3O/c1-3-19-8-10-20(11-9-19)7-6-16(21)18-14-4-5-15(17)13(2)12-14/h4-5,12H,3,6-11H2,1-2H3,(H,18,21)
• InChI Key: MKUPOFKMLPHPFJ-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)CCC(=O)NC2=CC(=C(C=C2)Br)C

Description

N-(4-bromo-3-methylphenyl)-3-(4-ethyl-1-piperazinyl)propanamide, also known as BRL-15572, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of piperazine derivatives and is known to exhibit significant pharmacological activity.

Mechanism of Action

N-(4-bromo-3-methylphenyl)-3-(4-ethyl-1-piperazinyl)propanamide acts as a selective antagonist of the dopamine D3 receptor, which plays a crucial role in the regulation of dopamine neurotransmission. By blocking the activity of the D3 receptor, N-(4-bromo-3-methylphenyl)-3-(4-ethyl-1-piperazinyl)propanamide can modulate dopamine release and uptake, leading to its therapeutic effects.
Biochemical and Physiological Effects
N-(4-bromo-3-methylphenyl)-3-(4-ethyl-1-piperazinyl)propanamide has been shown to have significant effects on the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. Additionally, it has been shown to modulate the activity of various ion channels and receptors, including the NMDA receptor and the GABA receptor. These effects contribute to its potential therapeutic applications in various fields of medicine.

Advantages and Limitations for Lab Experiments

N-(4-bromo-3-methylphenyl)-3-(4-ethyl-1-piperazinyl)propanamide has several advantages for lab experiments, including its high potency, selectivity, and specificity for the dopamine D3 receptor. However, its limitations include its low solubility in water and its potential toxicity at high doses.

Future Directions

Several future directions for the research on N-(4-bromo-3-methylphenyl)-3-(4-ethyl-1-piperazinyl)propanamide include further investigation of its potential therapeutic applications in various fields of medicine, including neurodegenerative disorders, pain management, and psychiatric disorders. Additionally, further research is needed to elucidate its mechanism of action and to develop more potent and selective analogs of N-(4-bromo-3-methylphenyl)-3-(4-ethyl-1-piperazinyl)propanamide.

Synthesis Methods

The synthesis of N-(4-bromo-3-methylphenyl)-3-(4-ethyl-1-piperazinyl)propanamide involves the reaction of 4-bromo-3-methylbenzoyl chloride with 4-ethylpiperazine in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with propanoic acid anhydride to obtain N-(4-bromo-3-methylphenyl)-3-(4-ethyl-1-piperazinyl)propanamide in high yield and purity.

Scientific Research Applications

N-(4-bromo-3-methylphenyl)-3-(4-ethyl-1-piperazinyl)propanamide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to have significant activity as an anti-inflammatory, analgesic, and antipsychotic agent. Additionally, N-(4-bromo-3-methylphenyl)-3-(4-ethyl-1-piperazinyl)propanamide has been investigated for its potential use in the treatment of Parkinson's disease, schizophrenia, and depression.